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Application Notes: Delavirdine Tablet Dispersion

The preparation of a delavirdine dispersion is a specific method to aid oral administration. The key

characteristics and requirements for this process are summarized in the table below.

Attribute Specification for 100 mg Tablets Specification for 200 mg Tablets

Dosage 400 mg (four 100 mg tablets) three
times daily [1]

400 mg (two 200 mg tablets) three
times daily [1]

Dispersion in Water Allowed. Disperse in at least 3 oz
(approx. 90 mL) of water [1].

Not allowed. Must be swallowed as
intact tablets [1].

Dispersion Protocol Yes (see detailed protocol below). Not applicable.

Administration with
Food

Can be administered with or without

food [1].

Can be administered with or without

food [1].

Concomitant Use with
Antacids

Administer antacids at least 1 hour

apart from delavirdine [1].

Administer antacids at least 1 hour

apart from delavirdine [1].
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Experimental Protocol: Preparing a Delavirdine 100 mg
Tablet Dispersion

The following is a step-by-step methodology for the preparation and administration of a delavirdine

dispersion using the 100 mg tablets, as derived from manufacturer instructions [1] [2].

1. Materials * Four delavirdine 100 mg tablets. * A clean glass containing at least 3 ounces (approximately

90 mL) of water. * A stirring utensil.

2. Procedure 1. Dispersion: Add four 100 mg tablets to the glass of water [1]. 2. Hydration: Allow the

tablets to stand in the water for a few minutes [1]. 3. Mixing: Stir the mixture until a uniform dispersion is

achieved [1]. 4. Administration: Consume the entire dispersion promptly after preparation [1]. 5. Rinse: To

ensure the complete dose is administered, rinse the glass with an additional small amount of water and

swallow the rinse [1].

The workflow for this protocol is as follows:
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Start: Prepare Materials
(4x 100mg tablets, water, glass)

Add tablets to
at least 3 oz (90 mL) water

Let stand
for a few minutes

Stir until a
uniform dispersion forms

Consume dispersion
promptly

Rinse glass with water
and swallow the rinse

End: Full dose administered

Click to download full resolution via product page

Critical Formulation and Handling Considerations

For research and development purposes, the following points are crucial:

Tablet Strength Specificity: The dispersion method is explicitly prohibited for the 200 mg tablets.
They are formulated to be swallowed whole, as they do not disperse readily in water [1]. This is a

critical formulation difference that must be respected.
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Stability and Storage: The drug substance and finished tablets should be stored at controlled room

temperature, 20°C to 25°C (68°F to 77°F). The container must be kept tightly closed and protected
from high humidity to maintain stability [1].

Special Population - Achlorhydria: For patients with low stomach acid (achlorhydria), it is
recommended to administer delavirdine with an acidic beverage (e.g., orange or cranberry juice) to

potentially aid absorption, though this has not been formally investigated [1].
Clinical Context: As stated in the guidelines, delavirdine is not a first-line treatment and is not

recommended for use in treatment-naive patients. Its use is associated with a relatively low rate of
viral suppression and it leads to rapid emergence of resistant virus if used as monotherapy [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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